Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)

1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione structure
344755-11-9 structure
Product Name:1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
CAS No:344755-11-9
Molecular Formula:C8H6N2O2
Molecular Weight:162.14500
CID:302555
PubChem ID:13249290

1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties

Names and Identifiers

    • 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
    • 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
    • AG-F-17961
    • AGN-PC-00LOW0
    • CTK1C1726
    • KB-159446
    • 344755-11-9
    • DTXSID90531939
    • InChIKey: DITAWLQAQWCRBL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
    • SMILES: O=C1C=CC(=O)N2C=CC=C2N1

Computed Properties

  • Exact Mass: 162.04300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 162.042927438g/mol
  • Heavy Atom Count: 12
  • Complexity: 260
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • LogP: -0.01220
  • PSA: 54.34000

1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Related Literature

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